Cas no 1806056-45-0 (Ethyl 2-bromo-3-cyano-5-(difluoromethyl)pyridine-6-acetate)

Ethyl 2-bromo-3-cyano-5-(difluoromethyl)pyridine-6-acetate is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. The presence of a bromo and cyano group at the 2- and 3-positions, respectively, enhances its reactivity for cross-coupling and nucleophilic substitution reactions. The difluoromethyl group at the 5-position introduces unique electronic and steric properties, making it valuable for modulating biological activity. The ethyl acetate moiety further improves solubility and facilitates derivatization. This compound is particularly useful in the development of fluorinated heterocycles, offering a balance of stability and reactivity for advanced synthetic applications. Its structural features make it a preferred choice for researchers targeting bioactive molecules.

Ethyl 2-bromo-3-cyano-5-(difluoromethyl)pyridine-6-acetate structure

1806056-45-0 structure

Product Name:Ethyl 2-bromo-3-cyano-5-(difluoromethyl)pyridine-6-acetate

CAS No:1806056-45-0

MF:C₁₁H₉BrF₂N₂O₂

MW:319.102168798447

CID:4859326

Update Time:2025-05-24

Ethyl 2-bromo-3-cyano-5-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-bromo-3-cyano-5-(difluoromethyl)pyridine-6-acetate
- Inchi： 1S/C11H9BrF2N2O2/c1-2-18-9(17)4-8-7(11(13)14)3-6(5-15)10(12)16-8/h3,11H,2,4H2,1H3
- InChI Key： DEDDPQLVNZBBHF-UHFFFAOYSA-N
- SMILES： BrC1=C(C#N)C=C(C(F)F)C(CC(=O)OCC)=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 345
XLogP3: 2.4
Topological Polar Surface Area: 63

Ethyl 2-bromo-3-cyano-5-(difluoromethyl)pyridine-6-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029062203-1g	Ethyl 2-bromo-3-cyano-5-(difluoromethyl)pyridine-6-acetate	1806056-45-0	97%	1g	$1,549.60	2022-04-01

Ethyl 2-bromo-3-cyano-5-(difluoromethyl)pyridine-6-acetate Related Literature

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Additional information on Ethyl 2-bromo-3-cyano-5-(difluoromethyl)pyridine-6-acetate

Ethyl 2-bromo-3-cyano-5-(difluoromethyl)pyridine-6-acetate: A Comprehensive Overview

Ethyl 2-bromo-3-cyano-5-(difluoromethyl)pyridine-6-acetate, also known by its CAS number 1806056-45-0, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its pyridine ring, which serves as the central framework, with substituents including a bromine atom, a cyano group, a difluoromethyl group, and an ethyl acetate moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The synthesis of Ethyl 2-bromo-3-cyano-5-(difluoromethyl)pyridine-6-acetate involves a series of carefully designed reactions, including nucleophilic substitutions, acetylations, and fluorinations. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound, making it more accessible for research purposes. The molecule's structure has been extensively studied using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, providing insights into its conformational flexibility and electronic properties.

One of the most promising areas of research involving this compound is its potential as a precursor in drug development. The presence of multiple functional groups allows for extensive chemical modification, enabling the creation of derivatives with enhanced bioactivity. For instance, studies have shown that certain analogs of Ethyl 2-bromo-3-cyano-5-(difluoromethyl)pyridine-6-acetate exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that the compound could serve as a lead molecule in the development of novel therapeutic agents.

In addition to its pharmacological applications, Ethyl 2-bromo-3-cyano-5-(difluoromethyl)pyridine-6-acetate has also been explored for its role in material science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity and mechanical stability.

The environmental impact of Ethyl 2-bromo-3-cyano-5-(difluoromethyl)pyridine-6-acetate is another area of interest. Studies have been conducted to assess its biodegradability and toxicity under various conditions. Preliminary results indicate that the compound exhibits moderate biodegradability under aerobic conditions, but further research is needed to fully understand its environmental fate and potential risks.

In conclusion, Ethyl 2-bromo-3-cyano-5-(difluoromethyl)pyridine-6-acetate (CAS No: 1806056-45-0) is a multifaceted compound with significant potential across diverse scientific disciplines. Its complex structure and versatile functional groups make it an invaluable tool for researchers in organic chemistry, pharmacology, and material science. As ongoing studies continue to uncover new applications and insights into this compound's properties, its role in advancing scientific knowledge is expected to grow further.